Cas no 1803566-19-9 (N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide)

N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide is a heterocyclic sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused imidazopyridine core, which is often associated with bioactive properties, including receptor modulation and enzyme inhibition. The methanesulfonamide moiety enhances its solubility and bioavailability, making it a valuable intermediate for drug development. This compound exhibits synthetic versatility, allowing for further functionalization to optimize pharmacological activity. Its well-defined molecular architecture and stability under standard conditions make it suitable for exploratory studies in targeted therapeutics. Researchers may find utility in its role as a building block for novel small-molecule inhibitors or probes in biochemical assays.
N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide structure
1803566-19-9 structure
Product Name:N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide
CAS No:1803566-19-9
MF:C9H15N3O2S
MW:229.299300432205
CID:5172055
PubChem ID:122199160
Update Time:2025-08-04

N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide
    • Inchi: 1S/C9H15N3O2S/c1-15(13,14)11-7-8-2-4-12-5-3-10-9(12)6-8/h3,5,8,11H,2,4,6-7H2,1H3
    • InChI Key: VXJXXBSZQUJUTR-UHFFFAOYSA-N
    • SMILES: CS(NCC1CCN2C=CN=C2C1)(=O)=O

N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide Pricemore >>

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Additional information on N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide

N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide (CAS No. 1803566-19-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide (CAS No. 1803566-19-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of methanesulfonamides and is characterized by its 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine core. The combination of these structural elements provides a foundation for exploring its biological activities and potential as a therapeutic agent.

The 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine scaffold is known for its ability to interact with various biological targets, making it a valuable template for drug design. Recent studies have shown that compounds derived from this scaffold exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The addition of the methanesulfonamide group further enhances the compound's pharmacological profile by modulating its solubility and metabolic stability.

In the context of medicinal chemistry, the development of new compounds with improved pharmacological properties is a continuous process. The N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide has been synthesized and characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have provided detailed insights into the compound's structure and purity, ensuring its suitability for further biological evaluation.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have demonstrated that N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, this compound has also shown potential in cancer research. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Recent studies have indicated that N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. These findings suggest that this compound could be further investigated as a potential anticancer agent.

In addition to its therapeutic applications, the pharmacokinetic properties of N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide have been studied to ensure its suitability for clinical use. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the safety and efficacy of any drug candidate. Preliminary studies have shown that this compound has favorable ADME properties and low toxicity in preclinical models.

The development of new drugs often involves extensive preclinical testing to assess their safety and efficacy before advancing to clinical trials. In this regard, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide has undergone rigorous preclinical evaluation to determine its potential as a therapeutic agent. These studies have provided valuable data on its pharmacological profile and have paved the way for further clinical investigation.

In conclusion, N-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-ylmethyl)methanesulfonamide (CAS No. 1803566-19-9) represents a promising compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to explore its full potential, this compound holds significant promise for advancing therapeutic options in these critical areas of healthcare.

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